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2-nonyl-3-hydroxy-4-Quinolone 2-nonyl-3-hydroxy-4-Quinolone 2-nonyl-3-hydroxy-4-Quinolone is a quinolone compound produced by P. aeruginosa and other related bacteria. It plays a role as a cell-to-cell signaling molecule, acting as a quorum sensing signal molecule to control the expression of many virulence genes as a function of cell population density. 2-nonyl-3-hydroxy-4-Quinolone is also reported to chelate ferric iron at physiological pH via its 3’-hydroxy group.
Brand Name: Vulcanchem
CAS No.: 1259944-03-0
VCID: VC0164230
InChI: InChI=1S/C18H25NO2/c1-2-3-4-5-6-7-8-13-16-18(21)17(20)14-11-9-10-12-15(14)19-16/h9-12,21H,2-8,13H2,1H3,(H,19,20)
SMILES: CCCCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)O
Molecular Formula: C18H25NO2
Molecular Weight: 287.4 g/mol

2-nonyl-3-hydroxy-4-Quinolone

CAS No.: 1259944-03-0

Reference Standards

VCID: VC0164230

Molecular Formula: C18H25NO2

Molecular Weight: 287.4 g/mol

2-nonyl-3-hydroxy-4-Quinolone - 1259944-03-0

CAS No. 1259944-03-0
Product Name 2-nonyl-3-hydroxy-4-Quinolone
Molecular Formula C18H25NO2
Molecular Weight 287.4 g/mol
IUPAC Name 3-hydroxy-2-nonyl-1H-quinolin-4-one
Standard InChI InChI=1S/C18H25NO2/c1-2-3-4-5-6-7-8-13-16-18(21)17(20)14-11-9-10-12-15(14)19-16/h9-12,21H,2-8,13H2,1H3,(H,19,20)
Standard InChIKey IQZSNBAQPVKMLG-UHFFFAOYSA-N
SMILES CCCCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)O
Canonical SMILES CCCCCCCCCC1=C(C(=O)C2=CC=CC=C2N1)O
Description 2-nonyl-3-hydroxy-4-Quinolone is a quinolone compound produced by P. aeruginosa and other related bacteria. It plays a role as a cell-to-cell signaling molecule, acting as a quorum sensing signal molecule to control the expression of many virulence genes as a function of cell population density. 2-nonyl-3-hydroxy-4-Quinolone is also reported to chelate ferric iron at physiological pH via its 3’-hydroxy group.
Synonyms C9-PQS;3,4-dihydroxy-2-Nonylquinoline
Reference 1.Heeb, S.,Fletcher, M.P.,Chhabra, S.R., et al. Quinolones: From antibiotics to autoinducers. FEMS Microbiol.Rev. 35(2), 247-274 (2011).
PubChem Compound 9943796
Last Modified Nov 11 2021
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